3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride
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Description
3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol; hydrochloride is a synthetic organic compound featuring a pyrazole core substituted with a propyl group at position 1 and an aminomethylphenol moiety at position 2. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and biochemical applications. Pyrazole derivatives are widely studied for their pharmacological properties, including kinase inhibition, antimicrobial activity, and receptor modulation .
Properties
Molecular Formula |
C13H18ClN3O |
|---|---|
Molecular Weight |
267.75 g/mol |
IUPAC Name |
3-[[(1-propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride |
InChI |
InChI=1S/C13H17N3O.ClH/c1-2-6-16-10-12(9-15-16)14-8-11-4-3-5-13(17)7-11;/h3-5,7,9-10,14,17H,2,6,8H2,1H3;1H |
InChI Key |
SWJRTKUJSWYAGW-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1C=C(C=N1)NCC2=CC(=CC=C2)O.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride typically involves the following steps:
Formation of the Pyrazole Ring: The initial step involves the synthesis of the pyrazole ring. This can be achieved through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.
Substitution Reaction: The next step involves the substitution of the hydrogen atom at the 4-position of the pyrazole ring with a propyl group. This can be done using a suitable alkylating agent.
Aminomethylation: The aminomethylation of the pyrazole ring is carried out by reacting it with formaldehyde and an amine, resulting in the formation of the aminomethyl group.
Phenol Addition: The final step involves the addition of a phenol group to the aminomethylated pyrazole. This can be achieved through a nucleophilic substitution reaction.
Hydrochloride Formation: The hydrochloride salt is formed by reacting the free base with hydrochloric acid.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can make the process more environmentally friendly.
Chemical Reactions Analysis
Types of Reactions
3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.
Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.
Substitution: Alkylating agents, nucleophiles, electrophiles, solvents like ethanol or dichloromethane.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids or ketones, while reduction may result in alcohols or amines.
Scientific Research Applications
3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride has several scientific research applications:
Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent, particularly in the treatment of diseases such as cancer and inflammation. Its ability to interact with specific molecular targets makes it a candidate for drug development.
Organic Synthesis: It serves as a building block for the synthesis of more complex heterocyclic compounds, which are valuable in the development of pharmaceuticals and agrochemicals.
Industrial Applications: The compound is used in the production of specialty chemicals and materials, including dyes, pigments, and polymers.
Mechanism of Action
The mechanism of action of 3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its therapeutic effects. For example, it may inhibit the activity of certain kinases, which are involved in cell signaling pathways, thereby modulating cellular processes such as proliferation and apoptosis.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
To contextualize its properties, the compound is compared below with pyrazole-based derivatives sharing analogous structural motifs.
Table 1: Structural and Functional Comparison
Key Findings
Substituent Effects on Solubility: The target compound’s phenol group and hydrochloride salt confer higher hydrophilicity compared to fluorinated (e.g., ) or aryl-substituted analogs (e.g., ), which are more lipophilic . Halogenation (e.g., fluorine in ) improves membrane permeability but may increase toxicity risks due to bioaccumulation .
Pharmacological Implications :
- TP-238 Hydrochloride () demonstrates the role of sulfonyl groups in enzyme inhibition, a feature absent in the target compound, suggesting divergent therapeutic targets .
- Dimethyl substitutions () introduce steric effects that could hinder binding to flat active sites (e.g., kinases) but enhance selectivity for hydrophobic pockets .
Synthetic Accessibility: The target compound’s synthesis likely involves Mannich reactions or nucleophilic substitution to attach the aminomethylphenol group to the pyrazole core. By contrast, fluorinated analogs () require specialized reagents (e.g., fluoroethylating agents), complicating scalability .
Safety Profiles :
- Compounds with aryl groups (e.g., 4-fluorophenyl in ) show higher cytotoxicity in vitro, whereas the target compound’s aliphatic propyl chain may reduce off-target interactions .
Biological Activity
3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride is a compound of increasing interest in various biological and pharmacological contexts due to its unique structural features, which include a pyrazole ring, an amino group, and a phenolic structure. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.
The chemical properties of 3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride are summarized in the following table:
| Property | Value |
|---|---|
| Molecular Formula | C14H20ClN3O |
| Molecular Weight | 281.78 g/mol |
| IUPAC Name | 3-[[(1-propylpyrazol-4-yl)methylamino]methyl]phenol;hydrochloride |
| InChI Key | XCDNWLGJBJSLCL-UHFFFAOYSA-N |
The biological activity of 3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride is primarily attributed to its ability to interact with specific molecular targets within biological systems. The compound's phenolic group can form hydrogen bonds with proteins, while the pyrazole ring can interact with enzyme active sites. This dual interaction may modulate the activity of various enzymes and receptors, leading to significant biological effects.
Biological Activity
Research indicates that this compound exhibits several biological activities:
- Antioxidant Activity : The compound has been shown to scavenge free radicals, contributing to its potential protective effects against oxidative stress-related damage in cells.
- Antimicrobial Properties : Studies have indicated that derivatives of pyrazole compounds can exhibit antimicrobial activity against various bacterial strains.
- Enzyme Inhibition : The compound has been investigated for its ability to inhibit specific enzymes, such as succinate dehydrogenase, which plays a crucial role in cellular respiration.
Case Studies and Research Findings
Several studies have explored the biological effects of 3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride and its derivatives:
- Antioxidant Study : A study demonstrated that the compound effectively reduced oxidative stress markers in vitro, suggesting its potential as an antioxidant agent in therapeutic applications .
- Antimicrobial Activity : Research evaluated the antimicrobial efficacy of pyrazole derivatives against clinical isolates of bacteria. The results indicated that certain derivatives exhibited significant inhibitory effects, supporting further exploration for pharmaceutical applications .
- Enzyme Inhibition : In a biochemical assay, the compound was found to inhibit succinate dehydrogenase activity in a concentration-dependent manner, indicating its potential role as a biochemical probe for studying metabolic pathways .
Comparative Analysis with Similar Compounds
To understand the uniqueness of 3-[[(1-Propylpyrazol-4-yl)amino]methyl]phenol;hydrochloride, it is useful to compare it with other compounds featuring similar structures:
| Compound Name | Structural Feature | Biological Activity |
|---|---|---|
| 4-Aminoantipyrine | Pyrazole structure | Antipyretic and analgesic properties |
| 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride | Pyrazole ring | Antimicrobial properties |
| 4-Methoxyphenethylamine | Phenolic group | Neurotransmitter activity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
